Cas no 2229015-82-9 ((1-methyl-1H-indol-7-yl)methanesulfonamide)

• Product Name: (1-methyl-1H-indol-7-yl)methanesulfonamide
• CAS No: 2229015-82-9
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 6406626
• PubChem ID: 165885185
• Update Time: 2025-10-28

(1-methyl-1H-indol-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-7-yl)methanesulfonamide
• EN300-2001891
• 2229015-82-9

• Inchi： 1S/C10H12N2O2S/c1-12-6-5-8-3-2-4-9(10(8)12)7-15(11,13)14/h2-6H,7H2,1H3,(H2,11,13,14)
• InChI Key： KJMJOCBLLHFJLJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C2C=CN(C)C=12)(N)(=O)=O

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.5Ų

Additional information on (1-methyl-1H-indol-7-yl)methanesulfonamide

Comprehensive Overview of (1-methyl-1H-indol-7-yl)methanesulfonamide (CAS No. 2229015-82-9)

(1-methyl-1H-indol-7-yl)methanesulfonamide, with the CAS number 2229015-82-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methanesulfonamide moiety, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel indole-based compounds has surged, driven by their potential therapeutic applications. Researchers are particularly interested in (1-methyl-1H-indol-7-yl)methanesulfonamide due to its potential role in modulating enzymatic pathways and receptor interactions. The compound's sulfonamide group is a key functional element, often associated with enhanced bioavailability and target specificity, making it a valuable scaffold for drug development.

The synthesis and characterization of CAS 2229015-82-9 involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is critical for its application in high-throughput screening and preclinical studies. The growing interest in small-molecule therapeutics has further highlighted the importance of such compounds in modern drug discovery pipelines.

One of the most frequently searched topics related to (1-methyl-1H-indol-7-yl)methanesulfonamide is its potential application in neurodegenerative diseases. Indole derivatives have shown promise in targeting pathways associated with conditions like Alzheimer's and Parkinson's diseases. The methanesulfonamide group in this compound may contribute to its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug candidates. This aligns with the broader trend of exploring blood-brain barrier permeability in pharmaceutical research.

Another area of interest is the compound's potential role in anti-inflammatory and immunomodulatory therapies. Indole derivatives are known to interact with key inflammatory mediators, and the addition of a sulfonamide group could enhance these effects. Researchers are actively investigating whether CAS 2229015-82-9 can be optimized for selective inhibition of inflammatory cytokines, a hot topic in autoimmune disease research.

From a commercial perspective, (1-methyl-1H-indol-7-yl)methanesulfonamide is available through specialized chemical suppliers, often in quantities suitable for laboratory-scale research. Its CAS registry number 2229015-82-9 ensures precise identification and sourcing, which is essential for reproducibility in scientific studies. The compound's stability under standard storage conditions also makes it a practical choice for researchers.

In conclusion, (1-methyl-1H-indol-7-yl)methanesulfonamide represents a fascinating example of how indole chemistry continues to drive innovation in drug discovery. Its unique structural attributes and potential therapeutic applications make it a compound worth watching in the evolving landscape of small-molecule drug development. As research progresses, this molecule may unlock new opportunities for treating complex diseases, addressing some of the most pressing challenges in modern medicine.